![molecular formula C8H11NO2S B2897585 3-(Methanesulfonylmethyl)aniline CAS No. 261925-02-4](/img/structure/B2897585.png)
3-(Methanesulfonylmethyl)aniline
Overview
Description
3-(Methanesulfonylmethyl)aniline is an organic compound with the molecular weight of 199.27 . It is a powder at room temperature . The IUPAC name for this compound is 2-methyl-3-[(methylsulfonyl)methyl]aniline .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13NO2S/c1-7-8(6-13(2,11)12)4-3-5-9(7)10/h3-5H,6,10H2,1-2H3 . This indicates that the compound has a molecular structure consisting of 9 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 199.27 . The compound’s boiling point is predicted to be 434.6±28.0 °C and it has a predicted density of 1.272±0.06 g/cm3 .Scientific Research Applications
Synthesis and Chemical Reactions
- Cross-Coupling Reactions : A Pd-catalyzed cross-coupling method has been reported for efficiently coupling methanesulfonamide with aryl bromides and chlorides, offering a safer alternative to potentially genotoxic reagents and byproducts. This approach is particularly valuable for synthesizing complex molecules, such as dofetilide, without the risk of generating harmful impurities (Rosen et al., 2011).
- Sulfur Dioxide Insertion : Innovative strategies for the synthesis of 1-(2,3-dihydrobenzofuran-3-yl)-methanesulfonohydrazides via sulfur dioxide insertion into 2-(allyloxy)anilines under mild conditions have been developed. Such methodologies enable the construction of sulfonated compounds efficiently and are indicative of the adaptability of sulfur dioxide in synthesis (An et al., 2014).
Materials Science and Electrochemistry
- High-Voltage Battery Performance Enhancement : The introduction of (Trimethylsilyl)methanesulfonate as a multifunctional additive in 5V-class high-voltage lithium-rich layered oxide batteries has shown to significantly enhance interfacial stability, which is crucial for achieving excellent capacity retention and rate performance. This application underscores the role of such compounds in advancing battery technology (Lim et al., 2016).
Polymers and Conductive Materials
- Polyaniline Synthesis and Modification : The oxidation of aniline in the presence of various oxidants and conditions, including the use of methanesulfonic acid, has been explored for the synthesis of polyaniline and its composites. These studies highlight the importance of aniline derivatives in preparing conductive polymers and composites, which have applications in electronics and corrosion inhibition. Notably, polyaniline–silver composites exhibit remarkable conductivity, underscoring the potential of these materials in electronic applications (Stejskal et al., 2014; Bober et al., 2011).
Safety and Hazards
Future Directions
While specific future directions for 3-(Methanesulfonylmethyl)aniline are not available, research in the field of anilines and their derivatives continues to be a topic of interest . The development of new synthesis methods and applications of these compounds in various industries could be potential future directions.
properties
IUPAC Name |
3-(methylsulfonylmethyl)aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-12(10,11)6-7-3-2-4-8(9)5-7/h2-5H,6,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GECSZAKQFLIPNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=CC(=CC=C1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
261925-02-4 | |
Record name | 3-(methanesulfonylmethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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